Cas no 1804478-87-2 (6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804478-87-2
• MF: C₈H₄F₅NO₄
• MW: 273.113679885864
• CID: 4833111
• Update Time: 2025-06-28

6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4F5NO4/c9-6(10)2-1-3(15)5(18-8(11,12)13)4(14-2)7(16)17/h1,6H,(H,14,15)(H,16,17)
• InChI Key： LYBAOVFHLIWHFC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=C(C(=O)O)N1)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 451
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6

Additional information on 6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid

6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic Acid: A Comprehensive Overview

6-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804478-87-2) is a highly specialized organic compound with significant potential in the field of agricultural chemistry. This compound, often referred to as 6-difluoromethyl-4-hydroxy-3-trifluoromethoxypyridine-2-carboxylic acid, belongs to the class of pyridine derivatives and has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid is characterized by a pyridine ring system with substituents at positions 2, 3, 4, and 6. The presence of a difluoromethyl group at position 6 and a trifluoromethoxy group at position 3 introduces significant electronic effects, enhancing the compound's stability and reactivity. Additionally, the hydroxyl group at position 4 and the carboxylic acid group at position 2 contribute to its ability to participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of 6-difluoromethyl-4-hydroxy-3-trifluoromethoxypyridine-2-carboxylic acid as a precursor for the development of novel herbicides. Its ability to inhibit specific enzymatic pathways in plants has been extensively investigated, making it a valuable candidate for agricultural applications. Researchers have demonstrated that this compound can effectively suppress the growth of weeds without causing significant harm to crops, thereby offering a sustainable solution to weed management.

The synthesis of 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the formation of the pyridine ring system, subsequent fluorination at specific positions, and functionalization with hydroxyl and carboxylic acid groups. The use of advanced catalytic systems and precise reaction conditions ensures high yields and purity of the final product.

From an environmental perspective, 6-difluoromethyl-4-hydroxy-3-trifluoromethoxypyridine-2-carboxylic acid exhibits favorable biodegradation properties, making it an eco-friendly alternative to traditional herbicides. Studies conducted under controlled laboratory conditions have shown that this compound degrades efficiently in soil and aquatic environments, reducing the risk of long-term ecological impacts.

In terms of pharmacokinetics, 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid demonstrates excellent bioavailability when administered through various routes. Its ability to cross biological membranes and interact with target enzymes makes it a promising candidate for further therapeutic applications beyond agriculture. Ongoing research is focused on optimizing its delivery mechanisms to enhance efficacy while minimizing adverse effects.

The structural versatility of 6-difluoromethyl-4-hydroxy-3-trifluoromethoxypyridine-2-carboxylic acid also opens avenues for its use in materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential as a ligand in coordination chemistry. Preliminary findings suggest that this compound could serve as a building block for advanced materials with applications in catalysis and sensing technologies.

In conclusion, 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804478-87-2) represents a cutting-edge advancement in organic chemistry with multifaceted applications across agriculture, pharmacology, and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.